Cas no 1379612-59-5 (10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl-)

• Product Name: 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl-
• CAS No: 1379612-59-5
• MF: C₄₄H₂₈N₂
• MW: 584.706530570984
• CID: 4732958
• PubChem ID: 122550993
• Update Time: 2025-06-14

10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl-
• G70971
• SCHEMBL18088948
• 7,7'-Diphenyl-7H,7'H-10,10'-bibenzo[c]carbazole
• 1379612-59-5
• 7-phenyl-10-{7-phenylbenzo[c]carbazol-10-yl}benzo[c]carbazole
• 7,7'-Diphenyl-10,10'-BI-7H-benzo[C]carbazole

• Inchi： 1S/C44H28N2/c1-3-13-33(14-4-1)45-39-23-21-31(27-37(39)43-35-17-9-7-11-29(35)19-25-41(43)45)32-22-24-40-38(28-32)44-36-18-10-8-12-30(36)20-26-42(44)46(40)34-15-5-2-6-16-34/h1-28H
• InChI Key： ZEQONRDJKVROED-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(C3C=CC4N(C5=CC=CC=C5)C5=C(C=4C=3)C3=CC=CC=C3C=C5)C=C2)C2=C1C=CC1=CC=CC=C12

Computed Properties

• Exact Mass: 584.225248902g/mol
• Monoisotopic Mass: 584.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 3
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 9.9Ų

Additional information on 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl-

Comprehensive Introduction to 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- (CAS No. 1379612-59-5)

10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- (CAS No. 1379612-59-5) is a high-performance organic compound widely recognized for its unique structural and electronic properties. This benzo[c]carbazole derivative has garnered significant attention in materials science, particularly in the development of advanced organic light-emitting diodes (OLEDs), photovoltaic cells, and optoelectronic devices. Its rigid, conjugated backbone and diphenyl-substituted moieties contribute to exceptional thermal stability and charge transport capabilities, making it a promising candidate for next-generation semiconductor materials.

In recent years, the demand for efficient OLED emitters and organic semiconductors has surged, driven by the rapid growth of flexible displays and renewable energy technologies. Researchers and manufacturers are increasingly exploring benzo[c]carbazole-based compounds like 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- due to their tunable photophysical properties and compatibility with solution-processable fabrication methods. This aligns with the global push toward sustainable materials and green chemistry, addressing key industry challenges such as energy efficiency and environmental impact.

The synthesis of CAS No. 1379612-59-5 typically involves palladium-catalyzed cross-coupling reactions, ensuring high purity and yield. Its extended π-conjugation system enhances luminescence efficiency, a critical factor for applications in high-resolution displays and lighting systems. Additionally, its electron-donating diphenyl groups improve solubility in common organic solvents, facilitating device integration. These attributes have positioned it as a subject of intense study in peer-reviewed journals and patent filings, reflecting its commercial and academic relevance.

From an industrial perspective, 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- is often compared to other polycyclic aromatic hydrocarbons (PAHs) like carbazole and fluorene derivatives. However, its superior thermal degradation resistance and electroluminescent performance set it apart. Companies specializing in advanced material solutions are actively investigating its potential in wearable electronics and quantum dot hybrids, responding to consumer trends favoring lightweight, durable, and energy-efficient products.

Environmental and regulatory considerations also play a role in the adoption of CAS No. 1379612-59-5. Unlike traditional heavy-metal-based phosphors, this compound aligns with RoHS and REACH compliance, meeting stringent safety standards. Its low toxicity profile further supports its use in biocompatible sensors and medical imaging applications, expanding its utility beyond conventional electronics.

In summary, 10,10'-Bi-7H-benzo[c]carbazole, 7,7'-diphenyl- represents a cutting-edge material at the intersection of chemistry and engineering. Its versatility and performance underscore its potential to revolutionize industries ranging from consumer electronics to renewable energy. As research continues to uncover new functionalities, this compound is poised to remain a focal point in the quest for innovative, sustainable technologies.